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Compound of Interest

Compound Name:
1-methyl-1H-indazole-3-carbonyl

chloride

Cat. No.: B021222 Get Quote

An In-depth Technical Guide to 1-methyl-1H-
indazole-3-carbonyl chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-methyl-1H-indazole-3-carbonyl
chloride, a key intermediate in pharmaceutical synthesis. The document details its chemical

structure, IUPAC nomenclature, physicochemical properties, and relevant experimental

protocols.

Chemical Identity and Structure
1-methyl-1H-indazole-3-carbonyl chloride is a heterocyclic compound featuring an indazole

core. The indazole structure consists of a benzene ring fused to a pyrazole ring. In this specific

molecule, a methyl group is attached to the nitrogen atom at position 1 (N1) of the indazole

ring, and a carbonyl chloride group is attached to the carbon atom at position 3 (C3).

IUPAC Name: 1-methyl-1H-indazole-3-carbonyl chloride.[1]

Chemical Structure:

The structure is characterized by the bicyclic indazole system with the aforementioned

substitutions. The carbonyl chloride group makes it a reactive acylating agent, prone to
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nucleophilic substitution.

Caption: Chemical structure of 1-methyl-1H-indazole-3-carbonyl chloride.

Physicochemical Data
The following table summarizes key quantitative properties of the compound.

Property Value Source(s)

Molecular Formula C₉H₇ClN₂O [1][2][3]

Molecular Weight 194.62 g/mol [1]

Physical Form Solid, Powder [1][2]

CAS Number 106649-02-9 [2][3]

SMILES Cn1nc(C(Cl)=O)c2ccccc12 [1]

InChI Key
NPNWVMBPSINFBV-

UHFFFAOYSA-N
[1]

Experimental Protocols
1-methyl-1H-indazole-3-carbonyl chloride serves as a crucial reactant in the synthesis of

various pharmaceutical agents, most notably Granisetron, a 5-HT₃ receptor antagonist used to

treat nausea and vomiting.

Protocol: Synthesis of Granisetron

This protocol outlines the coupling of 1-methyl-1H-indazole-3-carbonyl chloride with an

amine to produce Granisetron.[4]

Objective: To synthesize Granisetron via nucleophilic acyl substitution.

Materials:

1-methyl-1H-indazole-3-carbonyl chloride
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endo-9-methyl-9-azabicyclo[3.3.1]nonane-3-amine

Triethylamine

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

A solution of endo-9-methyl-9-azabicyclo[3.3.1]nonane-3-amine and triethylamine is

prepared in dichloromethane.

This solution is added to a stirred solution of 1-methyl-1H-indazole-3-carbonyl chloride,

also in dichloromethane. Triethylamine acts as a base to neutralize the HCl byproduct.

The reaction mixture is stirred for approximately 2 hours at room temperature.

Upon completion, the reaction mixture is washed with a saturated aqueous solution of

NaHCO₃ to remove any unreacted acid chloride and HCl salt.

The organic layer is dried over an appropriate drying agent (e.g., anhydrous sodium sulfate).

The solvent is removed by evaporation under reduced pressure.

The resulting crude product is then purified using column chromatography to yield

Granisetron free base.[4]

The purified base can be treated with hydrogen chloride to form the hydrochloride salt if

desired.[4]

Logical Workflow and Pathways
The synthesis of Granisetron from 1-methyl-1H-indazole-3-carbonyl chloride is a

straightforward process involving the formation of an amide bond.
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Caption: Workflow for the synthesis of Granisetron.

Safety and Handling
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1-methyl-1H-indazole-3-carbonyl chloride is classified as an acute toxicant if swallowed

(Acute Tox. 4 Oral) and carries the GHS07 pictogram with the signal word "Warning".[1] As an

acyl chloride, it is expected to be moisture-sensitive and will hydrolyze to the corresponding

carboxylic acid. Standard personal protective equipment, including gloves, safety glasses, and

a lab coat, should be worn when handling this compound. All manipulations should be

performed in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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